Cas no 1249893-61-5 (1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one)

• Product Name: 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one
• CAS No: 1249893-61-5
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5827808
• PubChem ID: 62380853
• Update Time: 2025-07-02

1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methyl-
• 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one
• EN300-1276629
• AKOS011667444
• 1249893-61-5

• Inchi： 1S/C11H12BrFO2/c1-6(2)3-10(14)8-4-7(13)5-9(12)11(8)15/h4-6,15H,3H2,1-2H3
• InChI Key： YPZGHXZQFXXHSZ-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(Br)=C1O)(=O)CC(C)C

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 306.7±42.0 °C(Predicted)
• pka: 6.28±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one

Comprehensive Analysis of 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS No. 1249893-61-5)

The compound 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS No. 1249893-61-5) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structural features, including the presence of bromo and fluoro substituents, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel drug candidates and functional materials.

One of the key reasons for the growing attention toward 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one is its relevance in medicinal chemistry. The hydroxyphenyl moiety combined with halogen atoms (bromo and fluoro) enhances its binding affinity to biological targets, making it a promising scaffold for kinase inhibitors and antimicrobial agents. Recent studies have explored its potential in addressing drug-resistant infections, a topic of high interest in the post-pandemic era.

From a synthetic perspective, the compound's CAS No. 1249893-61-5 is often searched in databases like SciFinder and Reaxys by chemists looking for halogenated ketones or aryl ketone derivatives. Its structural complexity and functional groups allow for diverse cross-coupling reactions, which are critical in modern organic synthesis. This versatility aligns with the current trend of developing sustainable chemistry methods, as researchers seek eco-friendly alternatives for halogen incorporation.

In material science, 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one has shown promise in the design of advanced polymers and photoactive materials. The fluoro and bromo groups contribute to enhanced thermal stability and optical properties, making it suitable for applications in OLEDs and sensors. These attributes are particularly relevant given the surge in demand for energy-efficient technologies and smart materials.

Another area of interest is the compound's potential role in agrochemical research. The combination of halogen atoms and a hydroxyphenyl backbone is often associated with bioactive properties, prompting investigations into its use as a pesticide intermediate. This aligns with global efforts to develop safer crop protection solutions amid increasing regulatory scrutiny on traditional agrochemicals.

For those searching "synthesis of 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one" or "CAS 1249893-61-5 applications", it's worth noting that recent patents highlight innovative routes for its production, including catalytic halogenation and microwave-assisted synthesis. These methods address the need for cost-effective and scalable processes, which are frequently discussed in green chemistry forums.

In summary, 1-(3-bromo-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS No. 1249893-61-5) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and agrochemicals. Its structural uniqueness and adaptability to modern synthetic techniques position it as a compound of enduring interest in both academic and industrial research.